Cas no 177496-79-6 (Methyl 6-bromo-2H-chromene-3-carboxylate)

• Product Name: Methyl 6-bromo-2H-chromene-3-carboxylate
• CAS No: 177496-79-6
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD04114604
• CID: 112647
• PubChem ID: 15272849
• Update Time: 2025-09-28

Methyl 6-bromo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2H-chromene-3-carboxylate
• 2H-1-Benzopyran-3-carboxylicacid, 6-bromo-, methyl ester
• 6-bromo-2H-1-Benzopyran-3-carboxylic acid methyl ester
• 6-BROMO-2H-CHROMENE-3-CARBOXYLIC ACID METHYL ESTER,
• Methyl 6-bromo-2H-benzopyran-3-carboxylate
• 6-Bromo-2H-chromene-3-carboxylic acid methyl ester
• Methyl6-bromo-2H-chromene-3-carboxylate
• SCHEMBL1758715
• CS-0107196
• AKOS015851357
• Methyl 6-bromo-2H-1-benzopyran-3-carboxylate
• CEULXKZILRCRET-UHFFFAOYSA-N
• FT-0703212
• 177496-79-6
• 2H-1-Benzopyran-3-carboxylic acid, 6-bromo-, methyl ester
• D76702
• MFCD04114604
• AB18662
• A15311
• AM20030176
• DTXSID80570832
• DB-001059

• MDL： MFCD04114604
• Inchi： 1S/C11H9BrO3/c1-14-11(13)8-4-7-5-9(12)2-3-10(7)15-6-8/h2-5H,6H2,1H3
• InChI Key： CEULXKZILRCRET-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OC)CO2

Computed Properties

• Exact Mass: 267.97400
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.560±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 353.9±42.0 °C at 760 mmHg
• Flash Point: 126.9±27.9 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.39790

Methyl 6-bromo-2H-chromene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃